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Compound of Interest

Compound Name: 3-Bromo-2-methoxypyridine

Cat. No.: B087399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive handling precautions and safety information for 3-Bromo-
2-methoxypyridine (CAS No. 13472-59-8), a key intermediate in pharmaceutical and

agrochemical synthesis. Adherence to these guidelines is critical to ensure personnel safety

and maintain experimental integrity.

Hazard Identification and Classification
3-Bromo-2-methoxypyridine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement Signal Word

Acute Toxicity, Oral 4
H302: Harmful if

swallowed.
Danger

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation.[1][2]

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage.[2][3]

Specific target organ

toxicity — Single

exposure

3

H335: May cause

respiratory irritation.[1]

[2]
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Target Organs: Respiratory system.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Bromo-2-methoxypyridine is

provided below.

Property Value

Molecular Formula C₆H₆BrNO[2][4]

Molecular Weight 188.02 g/mol [2][4]

Appearance Colorless to pale yellow liquid[4]

Density 1.5856 g/mL at 25°C[2][4]

Refractive Index n20/D 1.566[2][4]

Flash Point 93.3 °C (199.9 °F) - closed cup[2]

Solubility
Soluble in organic solvents such as DMSO and

methanol; limited solubility in water.[4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 3-Bromo-2-methoxypyridine.
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Protection Type Specification

Eye/Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US). A

face shield is also recommended.[2][5]

Skin Protection

Chemically impermeable gloves (e.g., type

ABEK EN14387 respirator filter), and fire/flame

resistant and impervious clothing. A lab coat

should be worn.[2][4][5]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with a

suitable filter.[5]

Personal Protective Equipment (PPE) Protocol

Handling 3-Bromo-2-methoxypyridine Wear Safety Goggles
(EN 166 / NIOSH approved)

Wear Chemical
Resistant Gloves

Wear Lab Coat and
Impervious Clothing

Use Full-Face Respirator
(If necessary) Proceed with work

Click to download full resolution via product page

Handling and Storage
Proper handling and storage procedures are essential to maintain the stability of the compound

and prevent accidental exposure.

Handling:

Handle in a well-ventilated place.[5]

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Use non-sparking tools.[5]
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Prevent fire caused by electrostatic discharge.[5]

Do not eat, drink, or smoke when using this product.

Wash hands and any exposed skin thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

Store away from incompatible materials such as acids, bases, and oxidizing agents.

Keep in a dark place under an inert atmosphere to prevent degradation.[4]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[5]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[5]

Eye Contact
Rinse with pure water for at least 15 minutes,

also under the eyelids. Consult a doctor.[1][5]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[5]
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Immediate Actions

Exposure Type

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Administer Oxygen if needed

Seek Medical Attention

Remove Contaminated Clothing
Wash with Soap and Water

Consult a Doctor

Rinse with Water (15 min)
Consult a Doctor

Rinse Mouth
Do Not Induce Vomiting

Call Poison Control/Doctor

Click to download full resolution via product page

Accidental Release Measures
In the event of a spill, follow these procedures to contain and clean up the material safely.

Personal Precautions:

Use personal protective equipment.[5]

Ensure adequate ventilation.[5]

Remove all sources of ignition.[5]

Evacuate personnel to safe areas.[5]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[5]

Do not let the chemical enter drains.[5]

Methods for Containment and Cleaning Up:

Collect spillage with suitable absorbent material.

Keep in suitable, closed containers for disposal.[5]
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Use spark-proof tools and explosion-proof equipment.[5]

Spill of 3-Bromo-2-methoxypyridine

Evacuate Personnel
and Ensure Ventilation

Wear Appropriate PPE

Remove Ignition Sources

Contain Spill with
Inert Material

Collect and Place in
Sealed Container

Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Fire-Fighting Measures
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Suitable Extinguishing Media:

Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Special Hazards:

Combustible liquid.[2]

Containers may explode when heated.

May emit corrosive fumes.[6]

Protective Actions for Fire-Fighters:

Wear a self-contained breathing apparatus (SCBA) for firefighting if necessary.[5]

Cool fire-exposed containers with water spray from a protected location.[6]

Disposal Considerations
Dispose of 3-Bromo-2-methoxypyridine and its containers in accordance with local, regional,

and national regulations for chemical waste.[4] Do not empty into drains.

Toxicological Information
Detailed toxicological properties of 3-Bromo-2-methoxypyridine have not been fully

investigated. The available data indicates that it is harmful if swallowed, causes skin irritation,

serious eye damage, and may cause respiratory irritation.[2][3]

This technical guide is intended to provide essential safety information. Always refer to the

most current Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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